homodestruxin B
homodestruxin B
Brand Name:
Vulcanchem
CAS No.:
110538-19-7
VCID:
VC0217361
InChI:
InChI=1S/C31H53N5O7/c1-10-19(5)25-30(41)35(9)26(20(6)11-2)31(42)34(8)21(7)27(38)32-15-14-24(37)43-23(17-18(3)4)29(40)36-16-12-13-22(36)28(39)33-25/h18-23,25-26H,10-17H2,1-9H3,(H,32,38)(H,33,39)/t19-,20-,21-,22-,23+,25-,26?/m0/s1
SMILES:
CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NCCC(=O)OC(C(=O)N2CCCC2C(=O)N1)CC(C)C)C)C)C(C)CC)C
Molecular Formula:
C14H23N6O9P
Molecular Weight:
607.8 g/mol
homodestruxin B
CAS No.: 110538-19-7
Main Products
VCID: VC0217361
Molecular Formula: C14H23N6O9P
Molecular Weight: 607.8 g/mol
| CAS No. | 110538-19-7 |
|---|---|
| Product Name | homodestruxin B |
| Molecular Formula | C14H23N6O9P |
| Molecular Weight | 607.8 g/mol |
| IUPAC Name | (3R,10S,16S,19S)-13,16-bis[(2S)-butan-2-yl]-10,11,14-trimethyl-3-(2-methylpropyl)-4-oxa-1,8,11,14,17-pentazabicyclo[17.3.0]docosane-2,5,9,12,15,18-hexone |
| Standard InChI | InChI=1S/C31H53N5O7/c1-10-19(5)25-30(41)35(9)26(20(6)11-2)31(42)34(8)21(7)27(38)32-15-14-24(37)43-23(17-18(3)4)29(40)36-16-12-13-22(36)28(39)33-25/h18-23,25-26H,10-17H2,1-9H3,(H,32,38)(H,33,39)/t19-,20-,21-,22-,23+,25-,26?/m0/s1 |
| Standard InChIKey | WWALEZSSEHJILM-GNUKRQLOSA-N |
| Isomeric SMILES | CC[C@H](C)[C@H]1C(=O)N(C(C(=O)N([C@H](C(=O)NCCC(=O)O[C@@H](C(=O)N2CCC[C@H]2C(=O)N1)CC(C)C)C)C)[C@@H](C)CC)C |
| SMILES | CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NCCC(=O)OC(C(=O)N2CCCC2C(=O)N1)CC(C)C)C)C)C(C)CC)C |
| Canonical SMILES | CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NCCC(=O)OC(C(=O)N2CCCC2C(=O)N1)CC(C)C)C)C)C(C)CC)C |
| Synonyms | homo-destruxin B homodestruxin B |
| PubChem Compound | 163819 |
| Last Modified | Nov 11 2021 |
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